Cas no 177190-98-6 (1-Propanaminium,N,N,N-trimethyl-3-[(1-oxo-3-phenyl-2-propen-1-yl)amino]-, chloride (1:1))

• Product Name: 1-Propanaminium,N,N,N-trimethyl-3-[(1-oxo-3-phenyl-2-propen-1-yl)amino]-, chloride (1:1)
• CAS No: 177190-98-6
• MF: C₁₅H₂₃ClN₂O
• MW: 282.808923006058
• CID: 112552
• Update Time: 2025-04-18

1-Propanaminium,N,N,N-trimethyl-3-[(1-oxo-3-phenyl-2-propen-1-yl)amino]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,N,N,N-trimethyl-3-[(1-oxo-3-phenyl-2-propen-1-yl)amino]-, chloride (1:1)
• trimethyl-[3-[(3-oxo-1-phenylprop-1-en-2-yl)amino]propyl]azanium,chloride
• 1-Propanaminium, N,N,N-trimethyl-3-(1-oxo-3-phenyl-2-propenyl)amino-, chloride

• Inchi： 1S/C15H22N2O.ClH/c1-17(2,3)13-7-12-16-15(18)11-10-14-8-5-4-6-9-14;/h4-6,8-11H,7,12-13H2,1-3H3;1H/b11-10+;
• InChI Key： NGZCHHUXLOTGDT-ASTDGNLGSA-N
• SMILES： C([N+](C)(C)C)CCNC(=O)/C=C/C1=CC=CC=C1.[Cl-]

Computed Properties

• Exact Mass: 258.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 31.17